Cas no 116310-61-3 (4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,2-(2,2-dimethyl-2H-1-benzopyran-6-yl)-2,3-dihydro-5-hydroxy-8,8-dimethyl-,(2S)- (9CI))

• Product Name: 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,2-(2,2-dimethyl-2H-1-benzopyran-6-yl)-2,3-dihydro-5-hydroxy-8,8-dimethyl-,(2S)- (9CI)
• CAS No: 116310-61-3
• MF: C₂₅H₂₄O₅
• MW: 404.455067634583
• CID: 222267
• Update Time: 2024-03-01

4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,2-(2,2-dimethyl-2H-1-benzopyran-6-yl)-2,3-dihydro-5-hydroxy-8,8-dimethyl-,(2S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,2-(2,2-dimethyl-2H-1-benzopyran-6-yl)-2,3-dihydro-5-hydroxy-8,8-dimethyl-,(2S)- (9CI)
• 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,2-(2,2-dimethyl-2H-1-benzopyran-6-yl)-2,3-dihydro-5-hydroxy-8,8-dimethyl-,(S)-
• Euchrenone a1

• Inchi： 1S/C25H24O5/c1-24(2)9-7-15-11-14(5-6-19(15)29-24)20-12-17(26)22-18(27)13-21-16(23(22)28-20)8-10-25(3,4)30-21/h5-11,13,20,27H,12H2,1-4H3/t20-/m0/s1
• InChI Key： SZOBYAPKYZKKGY-FQEVSTJZSA-N
• SMILES： C12=CC(O)=C3C(=O)C[C@@H](C4C=C5C(=CC=4)OC(C)(C)C=C5)OC3=C1C=CC(C)(C)O2

Computed Properties

• Exact Mass: 272.08309
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• XLogP3: 3.12

Experimental Properties

• Density: 1.242±0.06 g/cm3(Predicted)
• Boiling Point: 610.7±55.0 °C(Predicted)
• PSA: 52.54
• pka: 7.53±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Pyranoflavonoids